Cas no 21531-91-9 (hexane-1,3-diol)

• Product Name: hexane-1,3-diol
• CAS No: 21531-91-9
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 261338
• PubChem ID: 210704
• Update Time: 2025-11-02

hexane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediol
• hexane-1,3-diol
• Z1198158209
• EN300-142438
• 21531-91-9
• AKOS006277105
• FT-0726727
• hexane-1, 3-diol
• BRN 1732521
• 4-01-00-02555 (Beilstein Handbook Reference)
• H3X88I4M49
• DTXSID20944139
• (+/-)-1,3-HEXANEDIOL
• Q27279606
• UNII-H3X88I4M49
• 3-hexanediol
• HD-0041
• SCHEMBL114095

• Inchi： 1S/C6H14O2/c1-2-3-6(8)4-5-7/h6-8H,2-5H2,1H3
• InChI Key： AVIYEYCFMVPYST-UHFFFAOYSA-N
• SMILES： OC(CCO)CCC

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9580
• Melting Point: 26.38°C (estimate)
• Boiling Point: 221.7°C (rough estimate)
• Flash Point: 106.1°C
• Refractive Index: 1.4455
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on hexane-1,3-diol

Hexane-1,3-diol (CAS No. 21531-91-9): Properties, Applications, and Market Insights

Hexane-1,3-diol (CAS No. 21531-91-9) is a versatile diol compound with a wide range of industrial and commercial applications. This organic chemical is known for its unique properties, making it a valuable ingredient in various formulations. As consumers and industries increasingly seek sustainable and high-performance materials, hexane-1,3-diol has gained attention for its role in green chemistry and bio-based products.

The chemical structure of hexane-1,3-diol features two hydroxyl groups (-OH) positioned at the 1 and 3 carbon atoms of a six-carbon chain. This configuration contributes to its solubility in water and organic solvents, as well as its ability to act as a humectant and stabilizer. Researchers and manufacturers are exploring its potential in cosmetic formulations, where it serves as a moisturizing agent and texture enhancer.

In recent years, the demand for hexane-1,3-diol has grown significantly in the personal care industry. This aligns with the global trend toward clean beauty products and preservative-free formulations. The compound's mild nature and compatibility with sensitive skin make it ideal for use in facial serums, body lotions, and hair care products. Many formulators prefer it over traditional glycols due to its low irritation potential and enhanced sensory properties.

The industrial applications of hexane-1,3-diol extend beyond cosmetics. It serves as an important intermediate in the synthesis of various specialty chemicals and polymeric materials. In the coatings industry, it contributes to the development of high-performance resins with improved flexibility and durability. The compound's biodegradability profile also makes it attractive for environmentally friendly formulations in multiple sectors.

From a technical perspective, hexane-1,3-diol demonstrates excellent thermal stability and chemical resistance. These characteristics have led to its adoption in electronic applications, particularly as a component in specialty cleaning solutions for sensitive equipment. The compound's ability to dissolve various contaminants while remaining gentle on materials has made it valuable in precision manufacturing processes.

The market for hexane-1,3-diol is experiencing steady growth, driven by increasing demand from Asia-Pacific regions and expanding applications in advanced material science. Industry analysts project continued expansion as more companies seek sustainable alternatives to conventional chemicals. Recent innovations in production methods have improved the compound's cost-effectiveness and availability, further supporting market penetration.

Quality control remains paramount for hexane-1,3-diol manufacturers and users. The compound typically appears as a colorless liquid with a mild characteristic odor. Specifications generally include parameters such as purity level, water content, and impurity profiles. Advanced analytical techniques including gas chromatography and spectroscopic methods ensure consistent quality for various applications.

Safety considerations for hexane-1,3-diol follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper storage conditions and handling procedures should be maintained. The compound's biocompatibility data supports its use in consumer products, though formulators should always conduct appropriate safety assessments for specific applications.

Looking toward the future, research continues to uncover new potential uses for hexane-1,3-diol. Emerging applications in biomedical engineering and drug delivery systems show particular promise. The compound's molecular structure allows for various modifications, enabling the creation of tailored derivatives with specialized properties. These developments position hexane-1,3-diol as a compound with growing importance in multiple technological fields.

For businesses considering hexane-1,3-diol in their formulations or processes, understanding the compound's technical specifications and performance characteristics is essential. Suppliers typically provide detailed technical data sheets and application guidelines to support product development. As with any chemical ingredient, compatibility testing and performance evaluation should precede full-scale adoption in commercial products.

The environmental profile of hexane-1,3-diol contributes to its appeal in an era of increasing regulatory scrutiny and consumer awareness. The compound's biodegradation pathway and ecotoxicity data generally meet current environmental standards, though specific regulations may vary by region and application. Manufacturers continue to invest in life cycle assessments to further understand and optimize the compound's environmental footprint.

In conclusion, hexane-1,3-diol (CAS No. 21531-91-9) represents a valuable chemical building block with diverse applications across multiple industries. Its combination of functional properties, mild characteristics, and environmental compatibility positions it well for continued growth and innovation. As research advances and market needs evolve, this versatile diol compound will likely find even broader utility in both established and emerging technological applications.